![molecular formula C14H18N4O2S2 B6439197 1-(cyclopropanesulfonyl)-4-{7-methylthieno[3,2-d]pyrimidin-4-yl}piperazine CAS No. 2548999-61-5](/img/structure/B6439197.png)
1-(cyclopropanesulfonyl)-4-{7-methylthieno[3,2-d]pyrimidin-4-yl}piperazine
Description
1-(Cyclopropanesulfonyl)-4-{7-methylthieno[3,2-d]pyrimidin-4-yl}piperazine (MTP) is a synthetic molecule that has been studied for its potential applications in various scientific fields. It is a heterocyclic compound, containing both sulfur and nitrogen atoms, that has been the subject of numerous research studies. MTP has been found to possess a wide range of properties and functions, including anti-inflammatory, anti-cancer, anti-fungal, and anti-viral activities. Additionally, MTP has been studied for its potential applications in drug delivery, gene therapy, and as a potential treatment for neurological disorders.
Scientific Research Applications
Anti-Inflammatory Applications
Pyrimidines, which are part of the compound’s structure, are known to display a range of pharmacological effects including anti-inflammatory . The anti-inflammatory effects of pyrimidines are attributed to their inhibitory response versus the expression and activities of certain vital inflammatory mediators .
Antioxidant Applications
Pyrimidines also exhibit antioxidant effects . Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.
Antibacterial Applications
Pyrimidines have been found to have antibacterial properties . They can be used in the development of new drugs to combat bacterial infections.
Antiviral Applications
Pyrimidines are known to have antiviral effects . This makes them potential candidates for the development of antiviral drugs.
Antifungal Applications
Pyrimidines also display antifungal properties . They could be used in the development of antifungal medications.
Antituberculosis Applications
Pyrimidines have been found to have antituberculosis effects . This suggests that they could be used in the treatment of tuberculosis.
Antitumor Applications
Research has shown that pyrimidines and their derivatives have potential antitumor activity . This suggests that “1-(cyclopropanesulfonyl)-4-{7-methylthieno[3,2-d]pyrimidin-4-yl}piperazine” could be used in the development of new antitumor drugs.
Other Therapeutic Applications
The heterocyclic pyrimidine scaffold has been found to have therapeutic potential in various other areas . This suggests that “1-(cyclopropanesulfonyl)-4-{7-methylthieno[3,2-d]pyrimidin-4-yl}piperazine” could have a wide range of other therapeutic applications.
properties
IUPAC Name |
4-(4-cyclopropylsulfonylpiperazin-1-yl)-7-methylthieno[3,2-d]pyrimidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N4O2S2/c1-10-8-21-13-12(10)15-9-16-14(13)17-4-6-18(7-5-17)22(19,20)11-2-3-11/h8-9,11H,2-7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KKEODYPSBHQUNC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC2=C1N=CN=C2N3CCN(CC3)S(=O)(=O)C4CC4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N4O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Cyclopropanesulfonyl)-4-{7-methylthieno[3,2-d]pyrimidin-4-yl}piperazine | |
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